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Compound of Interest

Compound Name: N-(Methyl)mercaptoacetamide

Cat. No.: B1229335

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the available solubility data for N-
(Methyl)mercaptoacetamide (CAS No. 20938-74-3). Due to the limited publicly available
guantitative data, this guide summarizes the known information and provides a general
experimental protocol for solubility determination.

Core Data Presentation

The solubility of a compound is a critical physicochemical property, influencing its
bioavailability, formulation, and potential applications in various scientific fields. The following
table summarizes the currently available quantitative solubility data for N-
(Methyl)mercaptoacetamide.

Solvent Temperature (°C) Solubility Unit
Water 25 56 g/L
Ethanol Not Available Not Available

Methanol Not Available Not Available

Acetone Not Available Not Available

Dimethyl Sulfoxide
(DMSO)

Not Available Not Available
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As indicated, the only reported quantitative solubility value for N-(Methyl)mercaptoacetamide
is in water, which is 56 g/L at 25 °C[1]. Data for other common organic solvents are not readily
available in the reviewed literature.

Experimental Protocols

In the absence of specific published experimental methods for N-(Methyl)mercaptoacetamide
solubility determination, a general and widely accepted protocol for determining the solubility of
a solid compound, such as the shake-flask method, is described below. This method is a
standard approach for establishing equilibrium solubility.

General Shake-Flask Method for Solubility Determination
o Preparation of Saturated Solution:

o An excess amount of solid N-(Methyl)mercaptoacetamide is added to a known volume of
the selected solvent (e.g., water, ethanol, etc.) in a sealed container, typically a glass flask.

o The container is then agitated at a constant temperature for a prolonged period (e.g., 24 to
72 hours) to ensure that equilibrium is reached between the dissolved and undissolved
solute. A thermostatically controlled shaker or incubator is ideal for this purpose.

o Separation of Undissolved Solute:

o After the equilibration period, the suspension is allowed to stand, and the undissolved
solid is separated from the solution. This is typically achieved by centrifugation followed by
filtration through a fine-pore membrane filter (e.g., 0.22 um) to obtain a clear, saturated
solution.

e Quantification of Dissolved Solute:
o A known volume of the clear, saturated filtrate is carefully collected.

o The concentration of N-(Methyl)mercaptoacetamide in the filtrate is then determined
using a suitable analytical technique. Common methods include:

» High-Performance Liquid Chromatography (HPLC): This is a highly sensitive and
specific method for quantifying the concentration of the compound.
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» UV-Vis Spectroscopy: If the compound has a chromophore, its concentration can be
determined by measuring its absorbance at a specific wavelength.

» Gravimetric Analysis: A known volume of the saturated solution is evaporated to
dryness, and the mass of the remaining solid is measured.

» Calculation of Solubility:

o The solubility is calculated from the measured concentration of the saturated solution and
is typically expressed in units such as grams per liter (g/L) or moles per liter (mol/L).

Mandatory Visualization

As no specific signaling pathways involving N-(Methyl)mercaptoacetamide are documented,
the following diagram illustrates the general experimental workflow for determining the solubility
of a chemical compound.
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Caption: General experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1229335#n-methyl-mercaptoacetamide-solubility-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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